[2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate

• IUPAC Name: 2-pyrazin-2-ylethanamine;hydrate;hydrochloride
• InChI: InChI=1S/C6H9N3.ClH.H2O/c7-2-1-6-5-8-3-4-9-6;;/h3-5H,1-2,7H2;1H;1H2
• InChI Key: MFPTVJILJUCZIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C=N1)CCN.O.Cl
• Molecular Formula: C6H12ClN3O
• Molecular Weight: 177.63 g/mol

Description

[2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate is a heterocyclic amine salt featuring a pyrazine ring (a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4) linked to an ethylamine moiety. The hydrochloride hydrate form enhances its solubility in polar solvents, making it suitable for pharmaceutical and synthetic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate typically involves the reaction of pyrazine with ethylenediamine under controlled conditions. The process can be summarized as follows:

Starting Materials: Pyrazine and ethylenediamine.

Reaction Conditions: The reaction is usually carried out in an organic solvent such as ethanol or methanol, under reflux conditions.

Hydrochloride Formation: After the initial reaction, hydrochloric acid is added to form the hydrochloride salt of the compound.

Hydration: The final step involves the addition of water to obtain the hydrate form of the compound.

Industrial Production Methods

In an industrial setting, the production of [2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate is scaled up using similar reaction conditions but with optimized parameters to ensure high yield and purity. This often involves the use of continuous flow reactors and automated systems to maintain precise control over reaction conditions.

Chemical Reactions Analysis

Types of Reactions

[2-(2-Pyrazinyl)ethyl]amine hydrochloride hydrate undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The amine group in the compound can participate in nucleophilic substitution reactions with halides or other electrophiles.

Common Reagents and Conditions

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Comparison with Similar Compounds

Structural and Functional Differences

• Pyrazine vs. Pyridine () : The pyrazine ring in the target compound has two nitrogen atoms, enhancing hydrogen-bonding capacity and π-π stacking compared to pyridine’s single nitrogen. This may improve binding to biological targets or metal ions .
• Oxadiazole Inclusion () : The oxadiazole ring in [2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride is electron-deficient, increasing reactivity in nucleophilic substitutions. In contrast, phenyl-oxadiazole derivatives () exhibit higher lipophilicity, favoring membrane permeability .
• Hydrate vs. Anhydrous Forms () : The hydrate form of [2-(4,5,6,7-Tetrahydro-2H-indazol-3-yl)ethyl]amine enhances water solubility, critical for biological assays, whereas anhydrous salts may prioritize stability .

Research and Application Insights

• Pharmaceutical Intermediates : Compounds like [2-(1H-Pyrazol-1-yl)ethyl]amine dihydrochloride () are widely used in organic synthesis, suggesting the target compound’s utility in constructing nitrogen-rich pharmacophores .
• Solubility Profiles: The hydrochloride salt form across these compounds improves aqueous solubility, a key factor in drug formulation. For example, [2-(3-Pyrazin-2-yl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride’s solubility in methanol and ethanol () highlights its versatility in reaction conditions .
• Biological Activity : Indazole derivatives () are explored for kinase inhibition, implying that the pyrazine analog may similarly interact with enzymatic targets .